Cas no 1482036-55-4 (Benzenepropanoic acid, α-fluoro-4-methyl-)

• Product Name: Benzenepropanoic acid, α-fluoro-4-methyl-
• CAS No: 1482036-55-4
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 5577795
• PubChem ID: 76785279
• Update Time: 2025-08-05

Benzenepropanoic acid, α-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, α-fluoro-4-methyl-
• 2-fluoro-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C10H11FO2/c1-7-2-4-8(5-3-7)6-9(11)10(12)13/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： PZVZXVGKIMGJBC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)C(F)C(=O)O

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 296.5±30.0 °C(Predicted)
• pka: 2.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoic acid, α-fluoro-4-methyl-

Benzenepropanoic acid, α-fluoro-4-methyl- (CAS No. 1482036-55-4): A Comprehensive Overview in Modern Chemical Biology

Benzenepropanoic acid, α-fluoro-4-methyl-, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1482036-55-4, represents a significant compound in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its benzenepropanoic acid backbone with α-fluoro and 4-methyl substituents, has garnered attention due to its structural complexity and potential biological activities. The introduction of a fluorine atom at the α-position and a methyl group at the 4-position of the benzene ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The< strong>α-fluoro substitution in< strong>Benzenepropanoic acid, α-fluoro-4-methyl- plays a crucial role in modulating the reactivity and bioavailability of the molecule. Fluorine atoms are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. In recent years, fluorinated compounds have been extensively studied for their potential in developing next-generation therapeutics. The incorporation of fluorine into< strong>Benzenepropanoic acid, α-fluoro-4-methyl- not only enhances its pharmacological properties but also opens up avenues for exploring novel mechanisms of action.

The< strong>4-methyl substituent further contributes to the structural diversity and functional properties of< strong>Benzenepropanoic acid, α-fluoro-4-methyl-. Methyl groups are commonly found in biologically active molecules and can influence both the physical properties of the compound, such as solubility and melting point, and its interactions with biological targets. The presence of a methyl group at the 4-position of the benzene ring in this compound may enhance its binding affinity to enzymes or receptors, thereby increasing its therapeutic efficacy.

In the context of modern chemical biology, the synthesis and characterization of< strong>Benzenepropanoic acid, α-fluoro-4-methyl- have been areas of active research. Advanced synthetic methodologies have been employed to construct this complex molecule with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and stereoselective synthesis have been instrumental in achieving the desired structure. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of< strong>Benzenepropanoic acid, α-fluoro-4-methyl- as a building block for more complex pharmaceutical agents.

The biological activity of< strong>Benzenepropanoic acid, α-fluoro-4-methyl- has been explored in various preclinical studies. Its potential as an intermediate in drug development has been investigated due to its ability to interact with multiple biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory responses or cancer progression. The< strong>α-fluoro and< strong>4-methyl substituents are particularly noteworthy for their ability to modulate enzyme kinetics and binding interactions.

The pharmacokinetic properties of< strong>Benzenepropanoic acid, α-fluoro-4-methyl-, including absorption, distribution, metabolism, excretion (ADME), have been carefully evaluated. The fluorine atom is known to increase metabolic stability by resisting hydrolysis or oxidation processes that would otherwise degrade the molecule. This enhanced stability can lead to prolonged half-lives and improved bioavailability upon administration. Additionally, the< strong>α-fluoro substitution may influence drug transport across cell membranes, further affecting its overall pharmacokinetic profile.

In recent years, computational modeling and high-throughput screening (HTS) have been employed to identify potential applications of< strong>Benzenepropanoic acid, α-fluoro-4-methyl-. These technologies allow researchers to rapidly assess the binding affinity of this compound to various biological targets using virtual screening methods. Such approaches have accelerated the discovery process by narrowing down candidate compounds for further experimental validation. The integration of computational chemistry with traditional wet chemistry has become a cornerstone in modern drug discovery pipelines.

The therapeutic potential of derivatives derived from< strong>Benzenepropanoic acid, α-fluoro-4-methyl- has been explored across multiple disease areas. In oncology research alone,< strong>Benzenepropanoic acid derivatives, particularly those with fluoro substituents at strategic positions like the α-carbon or on the aromatic ring, have shown promise as inhibitors of kinases or other critical enzymes involved in cancer cell proliferation. Preclinical studies have demonstrated their ability to induce apoptosis or arrest cell cycle progression in vitro.

In conclusion,< strong>Benzenepropanoic acid, specifically its derivative with anα-fluoroand 4-methylsubstitution,represented by CAS No.1482036-55-4,isastructurally intriguing compound with significant potential in chemical biology and pharmaceutical applications.